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Compound of Interest

Compound Name: 4-Nitropyridine-2-carbonyl chloride
CAS No.: 230312-97-7
Cat. No.: B15350007
Get Quote
. J

CAS 230312-97-7 | High-Reactivity Heterocyclic
Scaffold
Executive Summary

4-Nitropyridine-2-carbonyl chloride (CAS 230312-97-7) represents a critical electrophilic
building block in medicinal chemistry, particularly for the design of peptidomimetics and kinase
inhibitors. Its structural value lies in its bifunctionality: the C2-acyl chloride provides an
immediate handle for acylation (forming amides or esters), while the C4-nitro group serves as a
latent amine precursor or a site for Nucleophilic Aromatic Substitution (

).

This guide outlines the synthesis, handling, and application of this compound.[1] Unlike
standard benzoyl chlorides, the electron-deficient pyridine ring—further deactivated by the nitro
group—renders this molecule exceptionally moisture-sensitive and prone to side reactions if
not handled with rigorous exclusion of water and nucleophilic impurities.
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Chemical Architecture & Reactivity Profile

The reactivity of CAS 230312-97-7 is defined by the synergistic electron-withdrawing effects of
the pyridine nitrogen and the 4-nitro group.
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Critical Insight: The 4-nitro group significantly destabilizes the C-CI bond of the acid chloride
compared to unsubstituted picolinoyl chloride. This results in faster reaction rates but also a
lower energetic barrier for hydrolysis.

Synthesis Protocol

Methodology: Conversion of 4-nitropyridine-2-carboxylic acid to the acid chloride. Preferred
Reagent: Oxalyl Chloride (

) with catalytic DMF.[3] Rationale: Unlike Thionyl Chloride (

), Oxalyl Chloride allows for milder reaction conditions (room temperature) and produces
volatile byproducts (
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) that are easier to remove than

, reducing the risk of degrading the sensitive nitro group.

Step-by-Step Procedure

Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon).

Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar
and a rubber septum. Attach a Schlenk line (Argon inlet) and a bubbler to vent gases.

Suspension: Charge the flask with 4-Nitropyridine-2-carboxylic acid (1.0 eq). Add anhydrous
Dichloromethane (DCM) (approx. 10 mL per gram of substrate). The acid will likely remain a
suspension.

Activation: Add N,N-Dimethylformamide (DMF) (catalytic, 0.05 eq).

o Mechanism:[4][5][6][7] DMF reacts with oxalyl chloride to form the Vilsmeier-Haack
reagent (active chloroiminium species), which is the actual chlorinating agent.

Chlorination: Add Oxalyl Chloride (1.5 eq) dropwise via syringe over 10 minutes.

o Observation: Vigorous bubbling (

evolution) will occur. The suspension should slowly clear as the acid chloride forms and
dissolves.

Reaction: Stir at Room Temperature (20-25°C) for 2—4 hours.

o Endpoint: Solution becomes clear and gas evolution ceases.

Workup: Evaporate the solvent and excess oxalyl chloride under reduced pressure (rotary
evaporator with a base trap).

Purification: Re-dissolve the crude yellow solid in a minimal amount of anhydrous DCM and
re-evaporate (azeotrope) to remove trace HCI.

o Result: The product is a moisture-sensitive yellow/orange solid or oil, used immediately
without further purification.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.pearson.com/channels/organic-chemistry/learn/johnny/carboxylic-acid-derivatives-nas/carboxylic-acid-to-acid-chloride
https://web.mnstate.edu/jasperse/chem360/handouts/ch%2019%20problem%20answers%20(all).pdf
https://www.researchgate.net/publication/275529002_A_Two-Step_Continuous_Flow_Synthesis_of_4-Nitropyridine
https://www.masterorganicchemistry.com/2011/12/03/reagent-friday-thionyl-chloride-socl2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Self-Validating QC System

Direct analysis of acid chlorides on LCMS is impossible due to hydrolysis on the column. Use
the Methanol Quench Method:

Take a 5 L aliquot of the reaction mixture.

Quench into 200 pL of anhydrous Methanol.

Analyze by LCMS.[2]

Target Mass: Look for the Methyl Ester mass (

shift from acid chloride, or
from acid).

o If Acid Mass (Parent) is seen: Reaction is incomplete.

o If Methyl Ester Mass is seen: Conversion is successful.

Visualization: Synthesis & Reactivity Pathways
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Figure 1: Synthesis pathway and competing reactivity modes. Path A represents the desired
acylation; Path B represents the critical failure mode due to moisture sensitivity.

Handling & Storage (The "Schlenk" Standard)

Due to the electron-deficient nature of the ring, this acid chloride is hygroscopic and corrosive.
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o Storage: Store under Argon at -20°C. Seal containers with Parafilm and place inside a
secondary desiccator jar containing Drierite.

» Handling: Weighing should ideally occur in a glovebox. If unavailable, weigh rapidly into a
tared flask that has been flame-dried and purged with Argon.

e Solvents: Use only anhydrous solvents (DCM, THF, DMF) dried over molecular sieves. Even
trace water (ppm levels) can revert the chloride to the acid, generating HCI gas which can
degrade acid-sensitive protecting groups (e.g., Boc) elsewhere in your molecule.

Application: Amide Coupling Protocol

Objective: Coupling CAS 230312-97-7 with a primary amine (

o Amine Prep: Dissolve the amine (1.0 eq) and DIPEA (N,N-Diisopropylethylamine) (2.0 - 3.0
eq) in anhydrous DCM. Cool to 0°C.

o Why DIPEA? It acts as an HCI scavenger.[2] Pyridine can also be used, but DIPEA is non-
nucleophilic, preventing potential

side reactions at the 4-nitro position.

» Addition: Dissolve the freshly prepared 4-Nitropyridine-2-carbonyl chloride (1.1 eq) in
anhydrous DCM. Add this solution dropwise to the cold amine solution.

e Reaction: Allow to warm to Room Temperature. Monitor by TLC/LCMS.[2]
o Reaction Time: Usually < 1 hour due to high reactivity.
e Quench: Add saturated

solution.

o Extraction: Extract with DCM, wash with brine, dry over
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Troubleshooting Table

Issue

Probable Cause

Solution

Reversion to Acid

Wet solvent or high humidity.

Use freshly distilled solvents;

keep under Ar balloon.

Perform phase separation

Low Yield Hydrolysis during workup. quickly; do not leave in
aqueous base for long.
Byproduct: Amine attacked the Keep reaction cold (0°C to
group. -10°C). Avoid excess amine.
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o Safety Data (Precursor)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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